Cas no 1417334-55-4 (6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 1417334-55-4
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD22577291
• CID: 4597665
• PubChem ID: 75365455
• Update Time: 2025-06-15

6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-8-trifluoromethyl-imidazo[1,2-a]pyridine
• 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine
• AKOS027448379
• G63449
• JZVYHKXYTNZPJN-UHFFFAOYSA-N
• MFCD22577291
• 1417334-55-4
• AS-8276
• SCHEMBL15743211

• MDL： MFCD22577291
• Inchi： 1S/C8H4BrF3N2/c9-5-3-6(8(10,11)12)7-13-1-2-14(7)4-5/h1-4H
• InChI Key： JZVYHKXYTNZPJN-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=C(Br)C=C2C(F)(F)F

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.3Ų

Additional information on 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine

Comprehensive Analysis of 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1417334-55-4)

The compound 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1417334-55-4) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a imidazo[1,2-a]pyridine core, a bromo substituent at the 6-position, and a trifluoromethyl group at the 8-position, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for bioactive molecules, given its ability to modulate electronic properties and enhance binding affinity in target interactions.

In recent years, the demand for fluorinated heterocycles like 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine has surged due to their prevalence in FDA-approved drugs. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry because of its ability to improve metabolic stability and lipophilicity. This aligns with the growing trend of rational drug design, where researchers prioritize compounds with optimized pharmacokinetic profiles. A search for "imidazo[1,2-a]pyridine derivatives in drug discovery" or "trifluoromethyl group benefits" reveals widespread interest in these topics, underscoring the relevance of this compound.

From a synthetic perspective, CAS No. 1417334-55-4 serves as a versatile intermediate. Its bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are frequently discussed in forums and publications. The compound’s stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the need for efficient lead optimization in modern drug development pipelines.

Beyond pharmaceuticals, 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine has potential applications in material science, particularly in the design of organic electronic devices. The imidazo[1,2-a]pyridine scaffold is known for its electron-transport properties, making it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic materials. Queries like "heterocycles in OLEDs" or "fluorinated compounds for electronics" highlight the intersection of chemistry and technology, where this compound could play a pivotal role.

Quality and purity are critical for researchers working with CAS No. 1417334-55-4. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify its structural integrity. Suppliers often emphasize "high-purity research chemicals" or "custom synthesis of imidazo[1,2-a]pyridines" to meet the stringent requirements of academic and industrial labs. This focus on quality assurance reflects the compound’s importance in advancing scientific innovation.

In summary, 6-Bromo-8-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1417334-55-4) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and advanced materials. Its unique structural attributes and adaptability to various chemical transformations make it a valuable asset for researchers tackling challenges in sustainable chemistry and next-generation therapeutics. As interest in fluorinated heterocycles continues to rise, this compound is poised to remain at the forefront of scientific exploration.